amine CAS No. 1019624-92-0](/img/structure/B1523171.png)
[3-(2H-1,3-benzodioxol-5-yloxy)-2-hydroxypropyl](methyl)amine
Overview
Description
Scientific Research Applications
Cyclooxygenase (COX) Inhibition
This compound has been studied for its potential as a COX inhibitor . COX enzymes are crucial in the biosynthesis of prostaglandins, which play significant roles in inflammation and pain. Derivatives of benzodioxole, like the one , have shown moderate activity against COX1 and COX2 enzymes, suggesting their use in developing new anti-inflammatory drugs .
Cytotoxicity Against Cancer Cells
Research indicates that benzodioxole derivatives exhibit cytotoxic activity against cancer cell lines, such as cervical carcinoma cells (HeLa). This points to the potential application of these compounds in cancer therapy, particularly in targeting specific cancer cells with high precision .
Analgesic Properties
Due to the inhibition of COX enzymes, benzodioxole derivatives also exhibit analgesic properties. They are being investigated for their effectiveness in pain management, offering an alternative to traditional non-steroidal anti-inflammatory drugs (NSAIDs) .
Stimulant Effects
Compounds structurally related to benzodioxole have been documented for their stimulant properties. They interact with monoamine transporters in the brain, affecting neurotransmitter uptake and showing potential for use in neurological research .
Synthetic Cathinone Analogues
Benzodioxole derivatives are also explored as synthetic cathinones, which are psychoactive substances with stimulant effects. Their pharmacological profile is being studied for potential therapeutic applications or to understand their effects as designer drugs .
Chemical Synthesis and Drug Design
The compound’s structure is useful in the synthesis of various chemical entities. It serves as a building block in the design and development of new pharmaceutical agents, showcasing its versatility in drug discovery processes .
Mechanism of Action
- Specifically, there are two major isoforms: COX1 and COX2. COX1 maintains constant functions in the cardiovascular and gastrointestinal systems, while COX2 is induced during inflammation and contributes to pain and inflammation responses .
- The inhibition of COX1 and COX2 leads to reduced prostaglandin production, resulting in analgesic, anti-inflammatory, and antipyretic effects .
- Prostaglandins play roles in various biological responses, including inflammation, blood clotting, and vasodilation .
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
- Information on absorption is not available for this specific compound. Data regarding the volume of distribution is not provided. Protein binding details are also unavailable .
Result of Action
properties
IUPAC Name |
1-(1,3-benzodioxol-5-yloxy)-3-(methylamino)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4/c1-12-5-8(13)6-14-9-2-3-10-11(4-9)16-7-15-10/h2-4,8,12-13H,5-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPQLPXOYMBEORG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC(COC1=CC2=C(C=C1)OCO2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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